Cas no 1338982-91-4 (3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile)

• Product Name: 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile
• CAS No: 1338982-91-4
• MF: C₇H₁₁F₃N₂O
• MW: 196.170252084732
• CID: 5833868
• Update Time: 2025-07-01

3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]-
• 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile

• Inchi： 1S/C7H11F3N2O/c1-12(4-2-3-11)5-6(13)7(8,9)10/h6,13H,2,4-5H2,1H3
• InChI Key： HSQYHFGOHDXBMB-UHFFFAOYSA-N
• SMILES： C(#N)CCN(C)CC(O)C(F)(F)F

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 303.5±37.0 °C(Predicted)
• pka: 11.95±0.20(Predicted)

Additional information on 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile

Research Brief on 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile (CAS: 1338982-91-4)

The compound 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile (CAS: 1338982-91-4) has recently gained attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of this compound as a key intermediate in the synthesis of novel fluorinated molecules. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them attractive candidates for drug development. The presence of the trifluoromethyl group and the hydroxypropyl moiety in 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile suggests its potential role in modulating biological targets, particularly enzymes and receptors involved in inflammatory and neurological pathways.

One of the most notable advancements in the research of this compound is its application in the development of enzyme inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile exhibit potent inhibitory activity against specific kinases implicated in cancer progression. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding interactions and inhibitory mechanisms of these derivatives.

Furthermore, recent pharmacological evaluations have explored the compound's potential as a neuroprotective agent. In vitro and in vivo studies have shown that 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile can attenuate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases. These findings suggest its potential utility in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

In addition to its therapeutic potential, the compound's synthetic accessibility has been a focus of recent research. A novel and efficient synthetic route for 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile has been reported, featuring a one-pot reaction with high yield and minimal byproducts. This advancement is expected to facilitate further exploration of its derivatives and accelerate drug discovery efforts.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile and its derivatives. Future research directions may include structural modifications to enhance selectivity and reduce off-target effects, as well as comprehensive toxicity studies to ensure safety for clinical applications.

In conclusion, 3-[methyl(3,3,3-trifluoro-2-hydroxypropyl)amino]propanenitrile (CAS: 1338982-91-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for translating these findings into viable drug candidates.